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Compound of Interest

Compound Name: 1-Decanol-d4

Cat. No.: B1433794 Get Quote

This document provides essential safety and logistical information for the proper disposal of 1-
Decanol-d4, tailored for researchers, scientists, and drug development professionals. The

following procedures are based on the safety data for 1-Decanol, as the deuterated form

shares similar chemical properties. Adherence to these guidelines is critical for ensuring

laboratory safety and environmental protection.

Immediate Safety and Handling Precautions
Before beginning any disposal process, ensure you are equipped with the appropriate Personal

Protective Equipment (PPE). Work should be conducted in a well-ventilated area or a chemical

fume hood to minimize inhalation exposure.

Recommended Personal Protective Equipment (PPE):

Eye Protection: Safety glasses with side shields or chemical safety goggles.[1]

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).

Skin and Body Protection: Laboratory coat and appropriate footwear.[1]

Step-by-Step Disposal and Decontamination
Procedures
The primary method for the disposal of 1-Decanol-d4 is through a licensed and approved

chemical waste disposal company.[1][2][3]
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1. Waste Collection and Storage:

Collect unused 1-Decanol-d4 and any materials contaminated with it in a designated,

properly labeled, and sealed container.

Do not mix 1-Decanol-d4 waste with other waste streams.[1]

Store the waste container in a cool, dry, and well-ventilated area away from ignition sources.

[1][2]

2. Spill Management:

In case of a spill, remove all sources of ignition.[2][4]

Absorb the spill with an inert material (e.g., vermiculite, dry sand, or earth).[1][5]

Collect the absorbent material and place it into a suitable, closed container for disposal as

hazardous waste.[1][2][4]

Do not allow the spilled material to enter drains or waterways, as it is toxic to aquatic life.[1]

[3][5]

3. Decontamination:

Thoroughly clean the spill area with soap and water.

Collect all cleaning materials and any contaminated clothing in a sealed bag for disposal

along with the chemical waste.

4. Final Disposal:

Arrange for the collection of the waste by a licensed hazardous waste disposal contractor or

your institution's Environmental Health and Safety (EHS) department.

Handle uncleaned empty containers as you would the product itself.[1]

Quantitative Data for 1-Decanol
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The following table summarizes key quantitative data for 1-Decanol, which informs the handling

and disposal procedures.

Property Value Citation(s)

Physical Properties

Flash Point 82 °C / 179.6 °F [2]

Boiling Point 231 °C / 448 °F [3]

Density 0.829 g/cm³ (at 25 °C) [3]

Solubility in Water
0.37 g/100ml at 20°C (very

poor)
[5]

Toxicological Data

Oral LD50 (Rat) 4,720 mg/kg [6][7]

Dermal LD50 (Rabbit) 3,560 mg/kg [6][7]

Inhalation LC50 (Mouse) 4 mg/L (4h) [6]

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of 1-
Decanol-d4.
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Preparation

Waste Assessment

Containment & Labeling

Final Disposal

Start: Handling 1-Decanol-d4 Waste

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Assess Waste Type

Unused/Waste Liquid

Liquid

Spill Debris & Contaminated Materials

Solid

Collect in a sealed,
labeled container.

Do not mix wastes.

Collect in a sealed,
labeled hazardous
waste container.

Store in a cool, dry,
well-ventilated area.

Contact EHS or Licensed
Waste Disposal Contractor

End: Proper Disposal

Click to download full resolution via product page

1-Decanol-d4 Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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